Cas no 129138-58-5 (CLENBUTEROL-D9)

• Product Name: CLENBUTEROL-D9
• CAS No: 129138-58-5
• MF: C₁₂H₁₈N₂OCl₂
• MW: 277.19012
• CID: 824651
• PubChem ID: 12757028
• Update Time: 2024-11-02

CLENBUTEROL-D9 Chemical and Physical Properties

Names and Identifiers

• CLENBUTEROL D9
• 4-amino-3,5-dichloro-.α.-[[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]methyl]Benzenemethanol
• 4-Amino-3,5-dichloro-α-[[(1,1-dimethylethyl-d9)amino]methyl]benzenemethanol
• 4-amino-3,5-dichloro-.alpha.-[[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]methyl]Benzenemethanol
• 4-Amino-α-(tert-butyl-d9-aminomethyl)-3,5-dichlorobenzyl alcohol, 1-(4-Amino-3,5-dichlorophenyl)-2-(tert-butyl-d9-amino)ethanol
• Clenbuterol-d9
• 1-(4-amino-3,5-dichlorophenyl)-2-(tert-butylamino-d9)ethanol
• Clenbuterol-d9 Solution, 1000ppm
• (±)-Clenbuterol D9 (trimethyl D9)
• 1-(4-Amino-3,5-dichlorophenyl)-2-(tert-butyl-d9-amino)ethanol
• 4-Amino-α-(tert-butyl-d9-aminomethyl)-3,5-dichlorobenzyl alcohol
• (+/-)-Clenbuterol D9 (trimethyl D9) 100 microg/mL in Acetonitrile
• (+/-)-Clenbuterol-d9 (trimethyl-d9)
• 1ST1351
• 1-(4-amino-3,5-dichlorophenyl)-2-{[2-(?H?)methyl(1,1,1,3,3,3-?H?)propan-2-yl]amino}ethan-1-ol
• F90659
• Benzenemethanol, 4-amino-3,5-dichloro-a-[[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]methyl]-; 4-Amino-3,5-dichloro-a-[[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]methyl]benzenemethanol; (+/-)-Clenbuterol D9 (trimethyl D9); Clenbuterol-d9
• 129138-58-5
• (+/-)-Clenbuterol D9 (trimethyl D9)
• Clenbuterol-(t-butyl-d9), 98 atom % D, 97% (CP)
• 1-(4-amino-3,5-dichlorophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]ethanol
• J-005654
• AKOS015888401
• 4-Amino-3,5-dichloro-alpha-[[(1,1-dimethylethyl-d9)amino]methyl]benzenemethanol
• 4-Amino-α-(tert-butyl-d9-aminomethyl)-3,5-dichlorobenzyl alcohol, 1-(4-Amino-3,5-dichlorophenyl)-2-(tert-butyl-d9-amino)ethanol
• CLENBUTEROL-D9

• Inchi： InChI=1S/C12H18Cl2N2O/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7/h4-5,10,16-17H,6,15H2,1-3H3/i1D3,2D3,3D3CopyCopied
• InChI Key： STJMRWALKKWQGH-GQALSZNTSA-NCopyCopied
• SMILES： [2H]C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])NCC(c1cc(c(c(c1)Cl)N)Cl)OCopyCopied

Computed Properties

• Exact Mass: 285.13600
• Monoisotopic Mass: 285.1361093g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 112-115°C
• Boiling Point: 404.9±40.0 °C at 760 mmHg
• Flash Point: 198.7±27.3 °C
• Refractive Index: 1.577
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Store in Freezer
• PSA: 58.28000
• LogP: 3.96920
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

CLENBUTEROL-D9 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN2811 6.1/PG 3
• Hazard Category Code： 25-22
• Safety Instruction： S22
• Hazardous Material Identification：
• Safety Term：S22-36/37/39-45
• Risk Phrases：R25
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes